Cas no 1713333-73-3 (4-fluoro-4-3-(trifluoromethoxy)phenylpiperidine)

• Product Name: 4-fluoro-4-3-(trifluoromethoxy)phenylpiperidine
• CAS No: 1713333-73-3
• MF: C₁₂H₁₃F₄NO
• MW: 263.231337308884
• MDL: MFCD25327346
• CID: 5210815
• PubChem ID: 91662918
• Update Time: 2025-05-21

4-fluoro-4-3-(trifluoromethoxy)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-fluoro-4-[3-(trifluoromethoxy)phenyl]-
• 4-fluoro-4-3-(trifluoromethoxy)phenylpiperidine

• MDL： MFCD25327346
• Inchi： 1S/C12H13F4NO/c13-11(4-6-17-7-5-11)9-2-1-3-10(8-9)18-12(14,15)16/h1-3,8,17H,4-7H2
• InChI Key： LSKZASNXUHYJBI-UHFFFAOYSA-N
• SMILES： N1CCC(F)(C2=CC=CC(OC(F)(F)F)=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-fluoro-4-3-(trifluoromethoxy)phenylpiperidine

4-Fluoro-4-(3-Trifluoromethoxy)Phenylpiperidine: A Comprehensive Overview

4-Fluoro-4-(3-trifluoromethoxy)phenylpiperidine, also known by its CAS number 1713333-73-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring with a fluorinated aromatic group. The presence of the trifluoromethoxy group introduces interesting electronic and steric properties, making it a valuable molecule for research and development in the field of organic chemistry.

The synthesis of 4-fluoro-4-(3-trifluoromethoxy)phenylpiperidine involves a series of carefully designed reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and deprotection steps. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing the overall cost and environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The piperidine ring is a common structural motif in many bioactive molecules, including antidepressants, antipsychotics, and analgesics. The fluorinated aromatic group further enhances its pharmacokinetic properties, such as solubility and metabolic stability. Recent studies have demonstrated that derivatives of 4-fluoro-4-(3-trifluoromethoxy)phenylpiperidine exhibit potent activity against various enzyme targets, making them strong candidates for therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have investigated its ability to act as an electron transport layer or hole transport layer in organic devices, with encouraging results reported in recent literature.

The structural versatility of 4-fluoro-4-(3-trifluoromethoxy)phenylpiperidine also makes it an attractive substrate for further functionalization. By modifying the substituents on the aromatic ring or the piperidine nitrogen, chemists can tailor the molecule's properties for specific applications. For instance, introducing additional electron-withdrawing groups can enhance its electrophilic reactivity, while bulky substituents can improve its selectivity in catalytic cycles.

From an environmental perspective, the synthesis and application of this compound have been evaluated for their sustainability. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during production. Furthermore, researchers are exploring biodegradable derivatives to mitigate any potential ecological impact.

In conclusion, 4-fluoro-4-(3-trifluoromethoxy)phenylpiperidine represents a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in future research and innovation.